dl-Alanyl-l-alanine

• IUPAC Name: (2S)-2-(2-aminopropanoylamino)propanoic acid
• InChI: InChI=1S/C6H12N2O3/c1-3(7)5(9)8-4(2)6(10)11/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11)/t3?,4-/m0/s1
• InChI Key: DEFJQIDDEAULHB-BKLSDQPFSA-N
• Canonical SMILES: CC(C(=O)NC(C)C(=O)O)N
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)C(C)N
• Molecular Formula: C6H12N2O3
• DSSTOX Substance ID: DTXSID50659845
• Molecular Weight: 160.17 g/mol
• CAS RN: 59247-16-4

Description

“dl-Alanyl-l-alanine” is a dipeptide consisting of two alanine molecules. Alanine is an α-amino acid that is used in the biosynthesis of proteins. It contains an amine group and a carboxylic acid group, both attached to the central carbon atom which also carries a methyl group side chain. It is non-essential to humans as it can be synthesized metabolically and does not need to be present in the diet.

Synthesis Analysis

The synthesis of “dl-Alanyl-l-alanine” has been studied in various contexts. For instance, one study investigated the adsorption properties of “dl-Alanyl-l-alanine” when immobilized on agarose. Another study focused on the synthesis of L-Alanyl and β-Alanyl derivatives of 2-Aminoacridone.

Molecular Structure Analysis

The molecular formula of “dl-Alanyl-l-alanine” is C6H12N2O3. The structure of this compound can be viewed using computational tools.

Chemical Reactions Analysis

The chemical reactions involving “dl-Alanyl-l-alanine” are complex and can vary depending on the context. For instance, one study investigated the protonation equilibria of some alanyl dipeptides in water and aqueous ethanol mixtures.

Physical And Chemical Properties Analysis

The physical and chemical properties of “dl-Alanyl-l-alanine” have been studied in various contexts. For instance, one study investigated the solubility of amino acids and peptides in aqueous 2-propanol solutions. Another study focused on the physicochemical properties of l- and dl-valine.

Scientific Research Applications

Oxidation Kinetics and Mechanism Studies

“dl-Alanyl-l-alanine” is used in the study of oxidation kinetics and mechanisms. . This research provides insights into the thermodynamics and activation parameters of these reactions, contributing to the broader field of organic synthesis and biochemistry.

Cell Growth Promotion in Biochemical Production

In the field of metabolic engineering, “dl-Alanyl-l-alanine” plays a role in promoting cell growth for biochemical production. . This application is crucial for optimizing the production processes in industrial microbiology.

Antimicrobial Properties

The D-alanine component of “dl-Alanyl-l-alanine” exhibits antimicrobial properties by disrupting the synthesis of peptidoglycan in bacterial cell walls. .

Gluconeogenesis

The L-alanine portion is essential in maintaining blood glucose levels during fasting or exercise. . This application is significant in medical research related to metabolism and energy homeostasis.

Molecular Crystal Research

“dl-Alanyl-l-alanine” is also studied in the context of molecular crystals. . This field intersects with materials science and nanotechnology.

Biological Relevance in Organic Syntheses

The compound’s role in manganese(III) acetate mediated reactions is of biological relevance. These reactions are used in organic syntheses, where “dl-Alanyl-l-alanine” can act as a substrate. .

Safety and Hazards

Safety data sheets suggest that “dl-Alanyl-l-alanine” should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment should be used.

Mechanism of Action

Target of Action

The primary target of dl-Alanyl-l-alanine is the bacterial enzyme DD-transpeptidase . This enzyme catalyzes the transfer of the R-L-αα-D-alanyl moiety of R-L-αα-D-alanyl-D-alanine carbonyl donors to the γ-OH of their active-site serine and from this to a final acceptor . It plays a crucial role in bacterial cell wall biosynthesis, particularly in the transpeptidation that crosslinks the peptide side chains of peptidoglycan strands .

Mode of Action

dl-Alanyl-l-alanine interacts with its target, DD-transpeptidase, through a two-step reaction. The first step involves the cleavage of the D-alanyl-D-alanine bond of a peptide unit precursor acting as a carbonyl donor, the release of the carboxyl-terminal D-alanine, and the formation of the acyl-enzyme . The second step involves the breakdown of the acyl-enzyme intermediate and the formation of a new peptide bond between the carbonyl of the D-alanyl moiety and the amino group of another peptide unit .

Biochemical Pathways

dl-Alanyl-l-alanine affects the biochemical pathways related to bacterial cell wall biosynthesis. It is involved in the transpeptidation that crosslinks the peptide side chains of peptidoglycan strands . This process is crucial for the structural integrity of the bacterial cell wall. Disruption of this pathway can lead to bacterial cell death, making dl-Alanyl-l-alanine a potential antimicrobial agent.

Pharmacokinetics

It is known that the compound has a molecular weight of 1601711 , which may influence its bioavailability and distribution within the body.

Result of Action

The molecular and cellular effects of dl-Alanyl-l-alanine’s action primarily involve the disruption of bacterial cell wall biosynthesis. By interacting with DD-transpeptidase and affecting the crosslinking of peptide side chains of peptidoglycan strands, dl-Alanyl-l-alanine can potentially compromise the structural integrity of the bacterial cell wall, leading to cell death .

Action Environment

The action, efficacy, and stability of dl-Alanyl-l-alanine can be influenced by various environmental factors. For instance, the compound’s solubility in water, which is a key factor in its bioavailability and distribution within the body, can be affected by temperature and pH . Additionally, the presence of other substances in the environment, such as other drugs or metabolites, may also impact the compound’s action and efficacy.